Cas no 61845-76-9 (Butanal, 2,3-dihydroxy-3-methyl-)
61845-76-9 structure
Product Name:Butanal, 2,3-dihydroxy-3-methyl-
CAS No:61845-76-9
MF:C5H10O3
MW:118.131102085114
CID:464772
PubChem ID:71391745
Update Time:2025-04-19
Butanal, 2,3-dihydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
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- Butanal, 2,3-dihydroxy-3-methyl-
- 2,3-dihydroxy-3-methylbutanal
- 61845-76-9
- DTXSID80813574
- SCHEMBL15658012
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- Inchi: 1S/C5H10O3/c1-5(2,8)4(7)3-6/h3-4,7-8H,1-2H3
- InChI Key: YDXYYBJRCIQQSF-UHFFFAOYSA-N
- SMILES: OC(C)(C)C(C=O)O
Computed Properties
- Exact Mass: 118.063
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Butanal, 2,3-dihydroxy-3-methyl- Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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